Cas no 1464-98-8 (Benzamide,N-2-propyn-1-yl-)

Benzamide,N-2-propyn-1-yl- Properties

Names and Identifiers

• Benzamide,N-2-propyn-1-yl-
• Benzamide, N-2-propynyl- (7CI,8CI,9CI)
• N-prop-2-ynylbenzamide
• Benzamide, N-2-propynyl-
• Benzamidopropyne
• N-2-Propynylbenzamide
• N-prop-2-yn-1-ylbenzamide
• N-(Prop-2-yn-1-yl)benzamide
• N-(PROP-2-YN-1-YL)BENZAMIDE(WXC08335)
• EN300-624301
• AKOS008955921
• N-(2-Propynyl)benzamide
• BAA46498
• 1464-98-8
• Z52404005
• N-(2-Propyn-1-yl)benzamide
• MFCD00544213
• SCHEMBL885016
• GWISAVFRFTWMQK-UHFFFAOYSA-N
• DTXSID60163367
• AS-59148
• Benzamide, N-2-propyn-1-yl-
• N-(propargyl)-benzamide
• CS-0047046
• W16032
• N-(PROP-2-YN-1-YL)BENZAMIDE
• N-2-Propyn-1-ylbenzamide
• +Expand

• MDL： MFCD00544213
• InChIKey： GWISAVFRFTWMQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO/c1-2-8-11-10(12)9-6-4-3-5-7-9/h1,3-7H,8H2,(H,11,12)
• SMILES： C(NC(=O)C1C=CC=CC=1)C#C

Computed Properties

• Exact Mass: 159.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 159.068414
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 29.1
• Refractive Index: 1.553
• Boiling Point: 342.1°Cat760mmHg
• Flash Point: 200.2°C
• Density: 1.086